Cas no 17288-53-8 (5-Methoxy-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 5-Methoxy-1H-pyrrolo[2,3-c]pyridine
• CAS No: 17288-53-8
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD09038907
• CID: 137133
• PubChem ID: 641092
• Update Time: 2025-11-02

5-Methoxy-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine,5-methoxy-
• 5-Methoxy-1H-pyrrolo[2,3-c]pyridine
• 5-METHOXY-6-AZAINDOLE
• 5-METHOXY-6-AZAINDOLE 0.98
• 5-methyl-1H-pyrrolo[2,3-c]pyridine
• 5-Methxy-6-azaindole
• 5-Metho×y-1H-pyrrolo[2,3-c]pyridine
• 1H-pyrrolo[2,3-c]pyridine, 5-methoxy-
• HIN1525
• CCNJNELOBGXDFD-UHFFFAOYSA-N
• BCP27157
• RP09326
• PB11893
• TRA0014828
• VP13122
• AK165287
• AB0094295
• ST24044864
• InChI=1/C8H8N
• 5-Methoxy-6-azaindole 96%
• InChI=1/C8H8N2O/c1-11-8-4-6-2-3-9-7(6)5-10-8/h2-5,9H,1H
• DS-8949
• AMY19433
• 17288-53-8
• MFCD09038907
• FT-0652579
• CS-W010982
• EN300-104215
• A15298
• W-206044
• SCHEMBL1149903
• SY097505
• DTXSID40348852
• AKOS006349273
• 5-Methoxy-6-azaindole, 96%

• MDL： MFCD09038907
• Inchi： 1S/C8H8N2O/c1-11-8-4-6-2-3-9-7(6)5-10-8/h2-5,9H,1H3
• InChI Key： CCNJNELOBGXDFD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CNC=2C=N1

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 1.3

Experimental Properties

• Density: 1.244
• Melting Point: 122-127 °C
• Boiling Point: 304 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.647
• PSA: 37.91000
• LogP: 1.57150

5-Methoxy-1H-pyrrolo[2,3-c]pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Additional information on 5-Methoxy-1H-pyrrolo[2,3-c]pyridine

Latest Research Advances on 5-Methoxy-1H-pyrrolo[2,3-c]pyridine (CAS: 17288-53-8) in Chemical and Biomedical Applications

5-Methoxy-1H-pyrrolo[2,3-c]pyridine (CAS: 17288-53-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrrolopyridine family, which is known for its diverse pharmacological activities. Recent studies have explored its synthesis, structural modifications, and biological activities, positioning it as a promising scaffold for the development of novel therapeutic agents.

One of the key areas of research focuses on the synthesis and optimization of 5-Methoxy-1H-pyrrolo[2,3-c]pyridine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and potential for industrial production. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, to achieve high yields and purity. This advancement is critical for facilitating further pharmacological evaluations and clinical applications.

In terms of biological activity, 5-Methoxy-1H-pyrrolo[2,3-c]pyridine has shown promising results as a kinase inhibitor. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibit potent inhibitory effects against specific tyrosine kinases involved in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, providing insights into the structure-activity relationship (SAR) of these derivatives. These findings underscore the potential of 5-Methoxy-1H-pyrrolo[2,3-c]pyridine as a lead compound for anticancer drug development.

Another significant application of 5-Methoxy-1H-pyrrolo[2,3-c]pyridine is in the field of neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) explored its neuroprotective properties, demonstrating that certain derivatives can modulate key pathways associated with Alzheimer's disease. The study employed cell-based models and behavioral assays to validate the efficacy of these compounds, suggesting their potential as therapeutic candidates for neurodegenerative disorders.

Despite these promising developments, challenges remain in the clinical translation of 5-Methoxy-1H-pyrrolo[2,3-c]pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 5-Methoxy-1H-pyrrolo[2,3-c]pyridine (CAS: 17288-53-8) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Recent advancements in its synthesis, biological evaluation, and mechanistic studies have highlighted its potential in oncology and neurology. Continued research and development efforts are expected to unlock new therapeutic opportunities and address existing challenges, paving the way for its clinical application.